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Compound of Interest

Compound Name: Closantel

Cat. No.: B001026 Get Quote

This guide provides comprehensive safety, handling, and disposal procedures for Closantel,
designed for researchers, scientists, and drug development professionals. Adherence to these

protocols is critical for ensuring personal safety and environmental protection.

Hazard Identification and Classification
Closantel is a salicylanilide anthelmintic agent that presents several health and environmental

hazards. It is harmful if swallowed and is toxic to aquatic life with long-lasting effects[1][2].

Accidental ingestion may cause serious health damage, with animal studies indicating that

ingestion of less than 150 grams could be fatal[1]. In cases of overdose, Closantel has been

shown to be neurotoxic, ophthalmotoxic, and hepatotoxic in animals[3]. There is currently no

specific antidote for Closantel poisoning in humans[3][4].

Summary of Hazards Associated with Closantel:
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Hazard Classification GHS Pictogram Hazard Statement

Acute Toxicity, Oral (Category

4)
pictogram H302: Harmful if swallowed[5]

Skin Sensitization (Category 1) pictogram
H317: May cause an allergic

skin reaction[2]

Hazardous to the Aquatic

Environment, Acute Hazard

(Category 1)

pictogram H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard (Category 1)

pictogram
H410: Very toxic to aquatic life

with long lasting effects[2]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure

when handling Closantel. The required level of protection depends on the specific task being

performed.

Recommended PPE for Handling Closantel:
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Task
Body
Protection

Hand
Protection

Eye/Face
Protection

Respiratory
Protection

Routine Handling

(e.g., weighing,

preparing

solutions)

Lab coat or

cotton overalls

buttoned to the

neck and

wrist[6].

Chemical-

resistant gloves

(e.g., elbow-

length PVC

gloves)[5][6][7].

Safety glasses

with side shields

or a face

shield[8].

Not generally

required if

handled in a

well-ventilated

area or chemical

fume hood.

Spill Cleanup or

Handling

Powders outside

a fume hood

Chemical-

resistant suit or

coveralls.

Inner and outer

chemical-

resistant gloves.

Tightly fitting

safety goggles or

a full-face

respirator[8].

Air-purifying

respirator (e.g.,

half-mask or full-

face) with

appropriate

cartridges for

organic vapors

and particulates.

Operational Protocols: Safe Handling Workflow
A systematic approach to handling Closantel is essential to minimize risk. The following

protocol outlines the key steps from preparation to post-handling cleanup.

Step-by-Step Handling Procedure
Preparation:

Work in a designated, well-ventilated area, preferably within a chemical fume hood,

especially when handling powders to avoid the formation of dust and aerosols[5][7][9].

Ensure an eyewash station and safety shower are readily accessible.

Assemble all necessary PPE and verify its integrity.

Keep containers tightly sealed when not in use[1].

During Handling:
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Avoid all personal contact, including inhalation and contact with skin and eyes[1][7].

Use non-sparking tools to prevent fire caused by electrostatic discharge[5][7].

Do not eat, drink, or smoke in the handling area[1][2][5][7].

Post-Handling:

Decontaminate all equipment and the work surface thoroughly after use.

Remove PPE carefully to avoid cross-contamination.

Wash hands, arms, and face thoroughly with soap and water after handling and before

eating, drinking, or smoking[1][6].

Launder contaminated work clothes separately from other clothing[1].
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Workflow for Safe Handling of Closantel

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Designate Work Area
(Fume Hood Recommended)

Verify Emergency Equipment
(Eyewash, Safety Shower)

Inspect and Don PPE

Handle Closantel
(Weighing, Mixing, etc.)

Proceed to Handling

Practice Safe Work Habits
(No eating/drinking, avoid aerosols)

Decontaminate Surfaces & Equipment

Complete Handling

Doff PPE Correctly

Wash Hands & Exposed Skin Thoroughly

Properly Store or Dispose of Waste

Click to download full resolution via product page

Caption: A flowchart illustrating the standard operating procedure for handling Closantel safely.
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Emergency and Disposal Plans
Immediate and appropriate action is required in the event of an emergency. All personnel must

be familiar with these procedures.

First Aid Measures
Ingestion: If swallowed, rinse mouth with water[5]. Do NOT induce vomiting[2]. Seek

immediate medical attention or call a Poison Control Center[5]. Never give anything by

mouth to an unconscious person[2][5].

Skin Contact: Immediately remove contaminated clothing[5]. Wash the affected area

thoroughly with soap and plenty of water[5]. If skin irritation or a rash occurs, get medical

help[2].

Eye Contact: Immediately flush eyes with plenty of pure water for at least 15 minutes,

holding eyelids apart[5][9]. Remove contact lenses if present and easy to do. Continue

rinsing. Consult a physician[5][9].

Inhalation: Move the person to fresh air[2][9]. If breathing is difficult, provide respiratory

support and seek medical attention[9].

Accidental Release (Spill) Protocol
Evacuate: Immediately clear the area of all personnel not involved in the cleanup.

Ventilate: Ensure the area is well-ventilated.

Secure: Remove all sources of ignition[5][7].

Contain: Prevent further spillage or leakage if it is safe to do so[5]. Do not allow the chemical

to enter drains or waterways[5][6].

Absorb & Collect: Use an inert absorbent material to collect the spill. Adhered or collected

material should be promptly placed into a suitable, closed container for disposal[5]. Use

spark-proof tools for collection[5][7].

Decontaminate: Clean the spill area thoroughly.
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Dispose: Dispose of contaminated materials as hazardous waste according to local, state,

and federal regulations[7].

Emergency Protocol for Closantel Spill

Spill Occurs

1. Evacuate Area

2. Assess Situation
(Wear full PPE)

3. Contain Spill
(Prevent spread & entry to drains)

4. Absorb & Collect
(Use inert material & non-sparking tools)

5. Package for Disposal
(Label as hazardous waste)

6. Decontaminate Area

7. Report Incident

Click to download full resolution via product page
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Caption: A step-by-step response plan for managing an accidental Closantel spill.

Storage and Disposal
Storage: Store in a tightly closed, original container in a dry, cool, and well-ventilated place[6]

[7]. Keep away from foodstuffs, incompatible materials, and direct sunlight[6][7]. The storage

area should be locked and inaccessible to unauthorized personnel.

Disposal: Discharge into the environment must be avoided[5]. Dispose of unused Closantel
and contaminated waste at an approved hazardous waste treatment and disposal facility[7].

Do not dispose of undiluted chemicals on-site[6]. Empty containers should be broken,

crushed, or punctured and buried in a licensed landfill, or disposed of in a designated pit if a

landfill is not available. Do not burn containers[6]. Always follow all applicable local and

national regulations for chemical disposal. Expired or unused products may be returned to

the supplier[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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